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Introduction

Uranium-230 (U-230), with a half-life of 20.8 days, is a promising alpha-emitting radionuclide
for Targeted Alpha Therapy (TAT).[1][2][3] Its decay chain includes Thorium-226 (Th-226),
another potent alpha emitter, making the U-230/Th-226 system highly effective for delivering
localized, cytotoxic radiation to cancer cells.[4][5][6] The high linear energy transfer of alpha
particles allows for targeted destruction of micrometastases and single cancer cells with
minimal damage to surrounding healthy tissue.[7] The production of high-purity, clinically
relevant quantities of U-230 is crucial for advancing preclinical and clinical research. Proton
irradiation is a primary method for producing U-230, utilizing cyclotrons to bombard specific
target materials.

This document details the two principal proton irradiation methods for U-230 production: the
indirect route via proton irradiation of Thorium-232 (232Th) and the direct route involving proton
irradiation of Protactinium-231 (31Pa).

Production Pathways via Proton Irradiation

There are two main pathways for producing U-230 using proton accelerators:

1.1. Indirect Production via Thorium-232 Target: 232Th(p,3n)%°Pa - 230U
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This method involves irradiating natural thorium (232Th) with protons to produce Protactinium-
230 (°Pa), which has a half-life of 17.4 days.[3][4][8][9] The 22°Pa then undergoes beta decay
to yield U-230.[4][6] A key advantage of this route is the wide availability of the 232Th target
material.[2] Furthermore, the decay of 23°Pa allows for the separation of carrier-free U-230, free
from other uranium isotopic impurities, which is highly desirable for pharmaceutical
applications.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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